2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps. One common method is the reaction of 2-chloro-4-(trifluoromethyl)thiazole with chloromethyl chloride . The chloromethyl group is introduced at the 5-position of the thiazole ring. Detailed synthetic pathways and optimization strategies have been explored in the literature .
Scientific Research Applications
Chemical Reactions and Synthesis
2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole is a versatile compound involved in various chemical reactions and syntheses. It has been utilized in the creation of dianions that react with a range of electrophiles, leading to a variety of products. For instance, South and Van Sant (1991) demonstrated its use in synthesizing a 4,5-bis-(trifluoromethyl)thiazole derivative through reaction with dibromodifluoromethane (South & Van Sant, 1991).
Novel Synthesis Processes
The compound has also been a subject of investigation for developing novel synthesis processes. Liu An-chang (2012) explored its use in the synthesis of new fungicides like thifuzamide, demonstrating its potential in agricultural applications (Liu An-chang, 2012).
Physicochemical Properties and Applications
Huang Jin-yan (2010) provided a comprehensive overview of 2-chloro-5-chloromethyl-1,3-thiazole’s physical and chemical properties, purification techniques, application areas, and market prospects. This review includes various synthesis routes starting from different raw materials (Huang Jin-yan, 2010).
Antibacterial and Antifungal Properties
Qiu Li-ga (2015) studied the synthesis of novel thiazole compounds containing ether structures, including derivatives of this compound, demonstrating their antibacterial and antifungal activities (Qiu Li-ga, 2015).
Anticancer Activity
In the field of medicinal chemistry, Wen-Xi Cai et al. (2016) synthesized 2-phenyl-4-trifluoromethyl thiazole-5-carboxamide derivatives, evaluating their anticancer activity against various cell lines. This suggests the potential pharmaceutical significance of the compound (Wen-Xi Cai et al., 2016).
Properties
IUPAC Name |
2-chloro-5-(chloromethyl)-4-(trifluoromethyl)-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2F3NS/c6-1-2-3(5(8,9)10)11-4(7)12-2/h1H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXLWZZVFMAXEKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1=C(N=C(S1)Cl)C(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2F3NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601215747 |
Source
|
| Record name | 2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601215747 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
78450-98-3 |
Source
|
| Record name | 2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=78450-98-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601215747 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1H-benzimidazol-2-yl)-N'-[(1E)-1-phenylethylidene]acetohydrazide](/img/structure/B3284403.png)
